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Compound Name:
2-Methoxy-5-

methylbenzenesulfonamide

Cat. No.: B186859 Get Quote

Technical Guide: 2-Methoxy-5-
methylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxy-5-methylbenzenesulfonamide is a substituted aromatic sulfonamide. The

sulfonamide functional group is a key structural feature in a wide array of therapeutic agents,

exhibiting a broad spectrum of biological activities. This document provides a comprehensive

overview of the chemical identifiers, properties, and a representative synthesis protocol for 2-
Methoxy-5-methylbenzenesulfonamide. While specific biological data for this compound is

limited in publicly available literature, the known activities of structurally similar sulfonamides

suggest potential applications in medicinal chemistry and drug discovery.

Chemical Identifiers and Properties
A summary of the key chemical identifiers and computed physicochemical properties for 2-
Methoxy-5-methylbenzenesulfonamide is provided below.
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Identifier Type Value Source

CAS Number 82020-49-3 [1][2][3]

Molecular Formula C₈H₁₁NO₃S [3]

Molecular Weight 201.24 g/mol [3]

IUPAC Name
2-methoxy-5-methylbenzene-

1-sulfonamide
[2]

Note: Physicochemical properties are computationally predicted and should be confirmed

through experimental analysis.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Methoxy-5-
methylbenzenesulfonamide (CAS 82020-49-3) is not readily available in the cited literature, a

representative synthesis can be proposed based on established methods for analogous

compounds.[4][5][6][7] The general approach involves the chlorosulfonation of a corresponding

substituted aromatic precursor followed by amination.

Representative Synthesis of 2-Methoxy-5-methylbenzenesulfonamide

The synthesis can be envisioned in two main steps:

Chlorosulfonation of 1-methoxy-4-methylbenzene: 1-methoxy-4-methylbenzene is reacted

with chlorosulfonic acid to yield 2-methoxy-5-methylbenzenesulfonyl chloride.

Amination of 2-methoxy-5-methylbenzenesulfonyl chloride: The resulting sulfonyl chloride is

then reacted with an ammonia source, such as aqueous ammonia, to form the final product,

2-Methoxy-5-methylbenzenesulfonamide.

Step 1: Synthesis of 2-methoxy-5-methylbenzenesulfonyl chloride

Materials: 1-methoxy-4-methylbenzene, Chlorosulfonic acid, Dichloromethane (solvent).

Procedure: 1-methoxy-4-methylbenzene is dissolved in a chlorinated solvent like

dichloromethane and cooled to a low temperature (e.g., 0-5 °C) in an ice bath. Chlorosulfonic
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acid is added dropwise to the stirred solution, maintaining the low temperature. After the

addition is complete, the reaction mixture is stirred for a specified time to ensure complete

reaction. The reaction is then carefully quenched by pouring it onto ice. The organic layer is

separated, washed (e.g., with water and brine), dried over an anhydrous salt (e.g., sodium

sulfate), and the solvent is removed under reduced pressure to yield 2-methoxy-5-

methylbenzenesulfonyl chloride.[5]

Step 2: Synthesis of 2-Methoxy-5-methylbenzenesulfonamide

Materials: 2-methoxy-5-methylbenzenesulfonyl chloride, Aqueous ammonia.

Procedure: The crude 2-methoxy-5-methylbenzenesulfonyl chloride is slowly added to a

stirred, cooled solution of concentrated aqueous ammonia. The reaction is typically

exothermic and should be controlled by cooling. After the addition, the mixture is stirred for a

period to allow for the completion of the amination reaction. The resulting solid precipitate, 2-
Methoxy-5-methylbenzenesulfonamide, is collected by filtration, washed with cold water to

remove any remaining salts, and then dried. Further purification can be achieved by

recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Potential Biological Activities of Structurally Related
Compounds
While experimental data on the biological activity of 2-Methoxy-5-
methylbenzenesulfonamide is not available in the reviewed literature, the broader class of

sulfonamides is known for a wide range of pharmacological effects. These activities are often

dependent on the specific substitution patterns on the aromatic ring and the sulfonamide

nitrogen.

Anticancer Activity: Numerous benzenesulfonamide derivatives have been investigated for their

anticancer properties. For instance, certain derivatives have shown potent anticancer activities

against cell lines like the MCF-7 breast carcinoma cell line.[8] The proposed mechanisms often

involve the inhibition of key enzymes or disruption of cellular processes like microtubule

formation.[8]

Antioxidant Activity: Some sulfonamide derivatives have demonstrated significant antioxidant

activity.[8][9] This is often evaluated through assays such as DPPH radical scavenging.[8][9]
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The presence of electron-donating groups on the aromatic ring can contribute to this activity.

It is important to note that these are general activities of the sulfonamide class, and dedicated

research would be required to determine if 2-Methoxy-5-methylbenzenesulfonamide
possesses any of these properties.

Visualizations
The following diagrams illustrate the proposed synthetic pathway for 2-Methoxy-5-
methylbenzenesulfonamide.

Starting Material Intermediate Final Product

1-Methoxy-4-methylbenzene 2-Methoxy-5-methyl-
benzenesulfonyl chloride

 Chlorosulfonic Acid,
DCM, 0-5 °C 2-Methoxy-5-methyl-

benzenesulfonamide

 Aqueous Ammonia,
Cooling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.researchgate.net/publication/326363696_Process_Optimization_of_Methyl_2-Methoxy-5-Aminosulfonyl_Benzoate
https://www.longdom.org/open-access/synthesis-characterization-biological-activities-and-molecular-docking-of-new-benzenesulfonamide-drugs-91997.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11830920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11830920/
https://www.benchchem.com/product/b186859#2-methoxy-5-methylbenzenesulfonamide-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b186859#2-methoxy-5-methylbenzenesulfonamide-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b186859#2-methoxy-5-methylbenzenesulfonamide-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b186859#2-methoxy-5-methylbenzenesulfonamide-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

